Halomethanes
Halomethanes, also known as haloalkanes or alkyl halides, are a class of organic compounds containing at least one carbon-halogen bond, where the halogen atom can be fluorine (F), chlorine (Cl), bromine (Br), or iodine (I). Commonly used in various industrial applications, these compounds exhibit diverse chemical properties due to their unique halogen substituents. Halomethanes are often employed as solvents, refrigerants, and fire extinguishing agents. For instance, chloromethane is a common solvent for certain organic reactions, while trifluoromethyl groups significantly enhance the lipophilicity of pharmaceuticals and other compounds. Their stability towards oxidation and reactivity with nucleophiles make them valuable intermediates in chemical synthesis. However, their environmental impact and toxicity must be carefully considered due to the potential release of harmful halogenated byproducts during decomposition or improper disposal.

Structure | Chemical Name | CAS | MF |
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Dibromomethane | 74-95-3 | CH2Br2 |
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Chlorofluoromethane | 593-70-4 | CH2ClF |
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Iodomethane-13C,d3 (Copper Wire Stabilized) | 20710-47-8 | CH3I |
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Methane-13C,tetrachloro- (9CI) | 32488-50-9 | CCl4 |
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Periodomethane | 507-25-5 | CI4 |
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Fluorotribromomethane | 353-54-8 | CBr3F |
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1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene | 2187435-46-5 | C8H3BrClF |
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2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene | 2227272-53-7 | C8H3BrClF |
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1-Bromo-3-(2-bromoethynyl)-5-isopropylbenzene | 2227272-72-0 | C11H10Br2 |
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Chloroiodomethane | 593-71-5 | CH2ClI |
Related Literature
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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2. Back matter
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Katarzyna Choroba,Anna Maroń,Anna Świtlicka,Agata Szłapa-Kula,Mariola Siwy,Justyna Grzelak,Sebastian Maćkowski,Tomasz Pedzinski,Barbara Machura Dalton Trans., 2021,50, 3943-3958
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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